Cas no 2229586-01-8 (tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate
• CAS No: 2229586-01-8
• MF: C₁₁H₁₇F₂N₃O₂
• MW: 261.268389463425
• CID: 5860987
• PubChem ID: 165695232
• Update Time: 2025-10-28

tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate
• 2229586-01-8
• EN300-1896463

• Inchi： 1S/C11H17F2N3O2/c1-10(2,3)18-9(17)16-5-7(15-6-16)11(4,14)8(12)13/h5-6,8H,14H2,1-4H3
• InChI Key： LMIFRIRHDOWWOR-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1=CN(C=N1)C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 261.12888312g/mol
• Monoisotopic Mass: 261.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate

Introduction to Tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229586-01-8)

Tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2229586-01-8, represents a fusion of advanced chemical synthesis and medicinal innovation. Its molecular structure incorporates a tert-butyl group, an imidazole core, and a 2-amino-1,1-difluoropropan-2-yl side chain, which collectively contribute to its distinctive chemical properties and reactivity.

The imidazole ring is a prominent feature in many bioactive molecules, often serving as a crucial pharmacophore due to its ability to interact with biological targets such as enzymes and receptors. In the case of tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate, the presence of the amino and difluorinated side chain enhances its potential utility in drug discovery. The amino group can participate in hydrogen bonding interactions, while the difluorine atoms introduce electronic and steric effects that can modulate binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies suggest that tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate may exhibit inhibitory activity against various enzymes implicated in metabolic pathways and signal transduction. This potential has sparked interest in its development as a lead compound for novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the difluorinated side chain, in particular, necessitates specialized synthetic methodologies to ensure regioselectivity and minimize byproduct formation. Techniques such as fluorination reactions and protecting group strategies are employed to construct the desired molecular framework efficiently.

In the realm of medicinal chemistry, the exploration of fluorinated compounds has become increasingly prominent due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into bioactive molecules can significantly alter their pharmacological properties, often leading to increased potency and duration of action. Tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate exemplifies this trend, as its structure suggests a promising candidate for further development.

Current research is focused on evaluating the biological activity of this compound through in vitro and in vivo studies. Preliminary data indicate that it may possess inhibitory effects on enzymes such as kinases and proteases, which are known targets for treating inflammatory diseases and cancer. Additionally, its ability to cross cell membranes may make it an attractive candidate for drug delivery systems designed for targeted therapy.

The tert-butyl group in the molecular structure contributes to steric hindrance around the imidazole ring, which can influence binding interactions with biological targets. This feature is particularly important in designing molecules with high selectivity, as it can prevent off-target effects that may arise from promiscuous binding. The combination of these structural elements makes tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate a compelling subject for further investigation.

The field of drug discovery is continually evolving with the integration of innovative technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD). These approaches allow researchers to rapidly identify promising candidates like tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate based on their predicted interactions with biological targets. As computational methods improve, the efficiency of identifying lead compounds is expected to increase significantly.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored properties. This versatility underscores the importance of developing robust synthetic methodologies for fluorinated imidazoles like this one.

In conclusion, Tert-butyl 4-(2-amino-1,1-difluoropropan-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229586-01-8) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential biological activities. Ongoing research efforts are aimed at elucidating its pharmacological properties and exploring its therapeutic applications. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a crucial role in the development of next-generation drugs.